Cas no 1219804-53-1 (2-Methyl-1-propanol-d7)

• Product Name: 2-Methyl-1-propanol-d7
• CAS No: 1219804-53-1
• Molecular Formula: C₄H₁₀O
• Molecular Weight: 74.1216
• CID: 1004208
• PubChem ID: 49849397

2-Methyl-1-propanol-d7 Properties

Names and Identifiers

• 2-Methyl-d3-propyl--d4 Alcohol
• 2,3,3,3-tetradeuterio-2-(trideuteriomethyl)propan-1-ol
• 2-methyl-d3-propyl-2,3,3,3-d4 alcohol
• 2-(~2~H_3_)Methyl(2,3,3,3-~2~H_4_)propan-1-ol
• 1219804-53-1
• D99364
• DB-314172
• DTXSID00678662
• 2-?Methyl-?1-?propanol-d7
• 2-Methyl-1-propanol-d7
• 2-Methyl-d3-propyl-2,3,3,3-d4Alcohol:(1219804-53-1)

• InChIKey： ZXEKIIBDNHEJCQ-UAVYNJCWSA-N
• Inchi： InChI=1S/C4H10O/c1-4(2)3-5/h4-5H,3H2,1-2H3/i1D3,2D3,4D
• SMILES： CC(C)CO

Computed Properties

• Exact Mass: 81.117102160g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 81.117102160g/mol
• Heavy Atom Count: 5
• Complexity: 17.6
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 105.0±8.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 27.8±0.0 °C
• Color/Form: No data avaiable
• Density: 0.8±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols